Cas no 144740-55-6 (Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate)

Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate is a versatile heterocyclic compound featuring a trifluoromethyl group and a carboxylate ester functionality. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the ester moiety allows for further functionalization. This compound is commonly employed in medicinal chemistry for constructing pyridine-based scaffolds, offering potential applications in drug discovery. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic routes. Suitable for research and industrial use, it is handled under standard laboratory conditions.
Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate structure
144740-55-6 structure
Product Name:Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
CAS No:144740-55-6
MF:C8H6F3NO3
MW:221.1333527565
MDL:MFCD18427694
CID:1025311
PubChem ID:15217844
Update Time:2025-10-29

Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
    • methyl 2-oxo-6-(trifluoromethyl)-1H-pyridine-3-carboxylate
    • 1,2-dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic acid methyl ester
    • 1,2-dihydro-2-oxo-6-(trifluoromethyl)pyridine-3-carboxylic acid methyl ester
    • AK-93773
    • ANW-66941
    • CTK8C1590
    • I02-2920
    • methyl 1,2-dihydro-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylate
    • METHYL 2-HYDROXY-6-(TRIFLUOROMETHYL)NICOTINATE
    • methyl 2-oxo-
    • SureCN3056728
    • SureCN9264129
    • 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)-, methyl ester
    • Methyl2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
    • EN300-73565
    • SCHEMBL3056728
    • SCHEMBL9264129
    • 144740-55-6
    • AC-27640
    • DA-10218
    • CS-0217312
    • AKOS015892094
    • AM86600
    • DTXSID00570172
    • MDL: MFCD18427694
    • Inchi: 1S/C8H6F3NO3/c1-15-7(14)4-2-3-5(8(9,10)11)12-6(4)13/h2-3H,1H3,(H,12,13)
    • InChI Key: GBHCRQPCBVJSCG-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C(=O)OC)C(N1)=O)(F)F

Computed Properties

  • Exact Mass: 221.02998
  • Monoisotopic Mass: 221.02997754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 294.7±40.0 °C at 760 mmHg
  • Flash Point: 132.0±27.3 °C
  • PSA: 55.4
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate Security Information

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